Cas no 94436-43-8 (Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl-)

Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl- structure
94436-43-8 structure
Product Name:Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl-
CAS No:94436-43-8
MF:C19H24
MW:252.393865585327
CID:752287
PubChem ID:71330389
Update Time:2025-04-19

Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(2,5-dimethylphenyl)propan-2-yl]-1,4-dimethylbenzene
    • 1,1'-(Propane-1,2-diyl)bis(2,5-dimethylbenzene)
    • DTXSID10759097
    • 94436-43-8
    • Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl-
    • Inchi: 1S/C19H24/c1-13-6-8-15(3)18(10-13)12-17(5)19-11-14(2)7-9-16(19)4/h6-11,17H,12H2,1-5H3
    • InChI Key: BDPXAKYPYUYHQM-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=C(C)C=CC=1C)CC1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 252.187800766g/mol
  • Monoisotopic Mass: 252.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0Ų
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